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Compound of Interest

Compound Name: 1-Phenyltetrazole-5-thiol

Cat. No.: B125466 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides comprehensive, step-by-step

operational and disposal plans for 1-Phenyltetrazole-5-thiol (CAS 86-93-1), ensuring

laboratory safety and procedural clarity.

Chemical and Physical Properties

Property Value

Molecular Formula C₇H₆N₄S[1][2]

Molecular Weight 178.22 g/mol

Appearance White to off-white crystalline powder[3]

Melting Point Approximately 145 °C (with decomposition)[3][4]

Solubility
Soluble in ethanol, acetone, and chloroform.[3]

[4]

Hazard Identification and Safety Precautions

1-Phenyltetrazole-5-thiol is a hazardous substance that requires careful handling to avoid

adverse health effects and ensure laboratory safety.[5]
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Hazard Description GHS Classification

Flammability Flammable solid.[5][6]
Flammable Solid, Category 1

(H228)[6]

Explosive Potential May explode upon heating.[5]

Acute Toxicity Harmful if swallowed.[5]
Acute Toxicity, Oral, Category

4 (H302)

Skin Irritation/Sensitization

Causes skin irritation and may

cause an allergic skin reaction.

[5][6]

Skin Irritation, Category 2

(H315); Skin Sensitization,

Category 1 (H317)[6]

Eye Irritation
Causes serious eye irritation.

[5]

Eye Irritation, Category 2

(H319)[6]

Respiratory Irritation
Irritating to the respiratory

system.

Specific Target Organ Toxicity

(Single Exposure), Category 3

(H335)

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk.
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PPE Category Item Specifications

Engineering Controls Chemical Fume Hood

All handling of 1-

Phenyltetrazole-5-thiol must be

conducted in a certified

chemical fume hood to mitigate

inhalation of dust and control

the strong, unpleasant odor

characteristic of thiols.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves with a

minimum thickness of 0.11 mm

are recommended for splash

contact. For full contact, a

breakthrough time of >480

minutes is advised.[7] Given

the lack of specific

breakthrough data for this

compound, consider double-

gloving or using thicker nitrile

gloves. Always inspect gloves

for integrity before use and

replace them immediately if

contact with the chemical is

suspected.

Eye and Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

(compliant with EN 166 or

OSHA 29 CFR 1910.133).[6]

Skin and Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn to protect

against splashes and fire

hazards.

Respiratory Protection Respirator For situations with a risk of

exceeding exposure limits or

experiencing irritation, a

NIOSH/MSHA or European

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.merckmillipore.com/Web-RO-Site/ro_RO/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-840153&DocumentType=MSD&DocumentId=840153_SDS_MT_EN.PDF&DocumentUID=655069&Language=EN&Country=MT&Origin=null
https://www.fishersci.dk/store/msds?partNumber=11490513&countryCode=DK&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard EN 136 approved

respirator should be used.[6]

Operational Plans: Step-by-Step Handling
Procedures
Weighing and Transfer of Solid 1-Phenyltetrazole-5-thiol
This protocol is designed to minimize the risk of inhalation and contamination when handling

the powdered form of the chemical.

Experimental Protocol:

Preparation:

Ensure a designated workspace is prepared within a certified chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.

Have all necessary equipment ready, including an analytical balance, spatulas, weighing

paper or boats, and a pre-labeled container for the prepared solution.

Prepare a waste container for contaminated disposables within the fume hood.

Tare the Receiving Vessel:

Place a clean, empty, and sealable container (e.g., a vial or flask) on the analytical

balance and tare it.

Transfer the Powder:

Inside the fume hood, carefully open the 1-Phenyltetrazole-5-thiol stock container.

Using a clean spatula, transfer the desired amount of the powder to the tared container. To

minimize dust, transfer the powder in small increments.[8]

Securely close the stock container immediately after use.
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Final Weighing:

Seal the receiving container and carefully transport it back to the analytical balance.

Place the sealed container on the balance to obtain the final weight of the transferred

powder.

Dissolution:

Return the sealed container to the fume hood.

Slowly add the desired solvent to the container to dissolve the powder. Keep the container

opening pointed away from you.

Cleanup:

Dispose of all contaminated items (weighing paper, gloves, bench paper) in the

designated hazardous waste container within the fume hood.
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Preparation Weighing Dissolution & Cleanup

Prepare Fume Hood Gather Equipment Prepare Waste Container Tare Receiving Vessel Transfer Powder in Fume Hood Final Weighing of Sealed Vessel Dissolve in Fume Hood Dispose of Contaminated Items

Waste GenerationNeutralization (in Fume Hood)

Final Disposal

Liquid Waste (Solutions)

Slowly Add Liquid Waste to Bleach

Solid Waste (Gloves, etc.)

Dispose of Sealed Solid Waste as Hazardous Waste

Contaminated Glassware

Submerge Glassware in Bleach Bath (14-24h)

Prepare 1:1 Bleach-Water Solution

Dispose of Neutralized Liquid as Hazardous Corrosive Waste Rinse and Clean Decontaminated Glassware

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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